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Compound of Interest

Compound Name: Disperse orange 3

Cat. No.: B124953 Get Quote

An In-depth Technical Guide to Disperse Orange
3
Disperse Orange 3 is a monoazo dye notable for its application in the textile industry and its

well-documented role as a contact allergen.[1] This guide provides a comprehensive overview

of its chemical structure, properties, synthesis, and relevant experimental protocols for

researchers and professionals in drug development and material science.

Chemical Identity and Structure
Disperse Orange 3 is chemically identified as 4-((4-Nitrophenyl)diazenyl)aniline.[2][3][4] It is a

member of the azo dye class, characterized by the presence of a nitrogen-nitrogen double

bond (azo group) connecting two aromatic rings.[1][5] One of the aromatic rings is substituted

with an amino group, and the other with a nitro group.[1][6]

Table 1: Chemical Identifiers for Disperse Orange 3
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Identifier Value

IUPAC Name 4-[(E)-(4-Nitrophenyl)diazenyl]anilin[7]

Synonyms 4-(4-Nitrophenylazo)aniline, C.I. 11005[2][4][5]

CAS Number 730-40-5[2][3][5][6]

EC Number 211-984-8[2][3]

Molecular Formula C₁₂H₁₀N₄O₂[2][3][5][6]

Molecular Weight 242.23 g/mol [2][4][5][6]

InChI Key UNBOSJFEZZJZLR-CCEZHUSRSA-N[2]

SMILES String
Nc1ccc(cc1)\N=N\c2ccc(cc2)--INVALID-LINK--

=O[2]

graph Disperse_Orange_3_Structure {

layout=neato;

node [shape=plaintext];

edge [style=solid];

// Define atom nodes

N1 [label="N", fontcolor="#202124"];

N2 [label="N", fontcolor="#202124"];

N3 [label="N", fontcolor="#202124"];

N4 [label="N", fontcolor="#202124"];

O1 [label="O", fontcolor="#202124"];

O2 [label="O", fontcolor="#202124"];

C1 [label="C"];

C2 [label="C"];

C3 [label="C"];

C4 [label="C"];

C5 [label="C"];

C6 [label="C"];

C7 [label="C"];
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C8 [label="C"];

C9 [label="C"];

C10 [label="C"];

C11 [label="C"];

C12 [label="C"];

H1 [label="H₂", fontcolor="#202124"];

// Benzene Ring 1 (with NH2)

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- C6;

C6 -- C1;

C4 -- N1;

N1 -- H1 [style=invis]; // for positioning H2N// Azo Bridge

C1 -- N2;

N2 -- N3 [style=double];

// Benzene Ring 2 (with NO2)

N3 -- C7;

C7 -- C8;

C8 -- C9;

C9 -- C10;

C10 -- C11;

C11 -- C12;

C12 -- C7;

C10 -- N4;
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// Nitro Group

N4 -- O1 [style=double];

N4 -- O2;

// Position nodes

C1 [pos="0,0!"];

C2 [pos="-1.2,0.7!"];

C3 [pos="-1.2,2.1!"];

C4 [pos="0,2.8!"];

C5 [pos="1.2,2.1!"];

C6 [pos="1.2,0.7!"];

N1 [pos="0,4!"];

H1 [pos="0,4.6!"];

N2 [pos="-1.5,-0.8!"];

N3 [pos="-2.5,-0.4!"];

C7 [pos="-3.8,-0.8!"];

C8 [pos="-4.2,-2.1!"];

C9 [pos="-5.5,-2.5!"];

C10 [pos="-6.4,-1.5!"];

C11 [pos="-6.0,-0.2!"];

C12 [pos="-4.7,0.2!"];

N4 [pos="-7.8,-1.9!"];

O1 [pos="-8.2,-2.9!"];

O2 [pos="-8.5,-1.1!"];

}

Caption: Chemical structure of Disperse Orange 3.

Physicochemical Properties
Disperse Orange 3 is a solid, appearing as an orange to dark red powder.[3][5][6][8] It is a

lipophilic substance with very low solubility in water.[7][9][10] Its solubility in organic solvents

like ethanol, acetone, and toluene is higher.[5][6]

Table 2: Physicochemical Properties of Disperse Orange 3
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Property Value

Physical State Solid powder[9]

Color Orange, yellow-light red, to dark brown[5][6][8]

Melting Point ~200-220 °C (decomposes)[1][2][3][6][8][11]

Boiling Point ~385-460 °C (estimate)[3][7][8]

Water Solubility 0.34 mg/L - 290.7 µg/L (at 25 °C)[7][8]

Solubility in Organic Solvents

Soluble in ethanol, acetone, toluene[5][6];

Slightly soluble in Chloroform, DMSO,

Methanol[8][12]

log P (n-octanol/water) 2.7[3]

UV-Vis Absorption Maximum (λmax) 415 nm[1][6][13] - 443 nm[2][11][12]

Synthesis and Manufacturing
The industrial synthesis of Disperse Orange 3 involves a multi-step process starting with the

diazotization of 4-nitrobenzenamine.[5][6] The resulting diazonium salt is then coupled with an

aniline derivative.[5][6] A common method involves coupling with N-phenyl-4-sulfonic acid,

followed by hydrolysis with sodium hydroxide to remove the sulfonic acid group.[1][5]

4-Nitrobenzenamine Diazotization
(NaNO₂, HCl, -5 to 0°C)

4-Nitrobenzenediazonium
Chloride

Azo Coupling

Aniline Derivative
(e.g., N-phenyl-4-sulfonic acid)

Intermediate Azo Compound Hydrolysis
(NaOH solution, Boiling) Disperse Orange 3 Filtering, Grinding,

Drying Commercial Product

Click to download full resolution via product page
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Caption: General synthesis workflow for Disperse Orange 3.

Experimental Protocol: Synthesis of Disperse Orange 3
A representative laboratory-scale synthesis is described as follows:[14]

Dissolution: Dissolve 13.8 g of p-nitroaniline in a mixture of 70 g of alpha-methylnaphthalene

and 49 g of dodecylbenzene sulfonic acid with stirring at 45°C.

Diazotization: Add 7.0 g of sodium nitrite (NaNO₂) to the solution. Stir the mixture for 20

minutes and then heat to 55°C.

Coupling: Add 9.3 g of aniline to the reaction mixture. The solution will immediately turn

bright orange.

Reaction Completion: Continue stirring the mixture for six hours at approximately 65°C to

ensure the reaction goes to completion.

Isolation: The resulting product can be isolated and purified to yield a dye with a shade

similar to commercially available Disperse Orange 3.[14]

Applications and Industrial Relevance
The primary application of Disperse Orange 3 is as a disperse dye for coloring synthetic fibers.

[5][15] Due to its lipophilic nature and small molecular size, it is particularly effective for dyeing

polyester and acetate fibers.[5][9][10] It has also been used for dyeing nylon, silk, wool, and

cotton, as well as for coloring plastics.[1][5][15]

Toxicology and Safety
Disperse Orange 3 is a known skin sensitizer and has been associated with allergic contact

dermatitis, particularly in textile workers.[1][9][16] There is limited evidence suggesting a

potential carcinogenic effect, though data is insufficient for a conclusive assessment.[9] Due to

these health concerns, its use in textiles that come into direct contact with the skin is no longer

recommended in some regions.[9] In Germany, for instance, the use of Disperse Orange 3 in

tattoo inks and permanent make-up has been banned.[7]
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The substance is classified as irritating to the eyes, respiratory system, and skin.[8][9][10]

Accidental ingestion may be harmful, and the substance or its metabolites can potentially bind

to hemoglobin, leading to methemoglobinemia.[9]

Industrial Application
(Textile Dyeing)

Presence in Fabrics
(e.g., Polyester, Nylon)

colors

Direct Skin Contact
(Wearing Apparel)

leads to

Leaching of Dye

can cause

Skin Absorption
(Lipophilic Nature)

enables

Potential Health Effect:
Allergic Contact Dermatitis

triggers

Click to download full resolution via product page

Caption: Pathway from application to potential health effects.
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Experimental Protocols: Biodegradation Study
The environmental fate of azo dyes is a significant area of research. Studies on the

biodegradation of Disperse Orange 3 provide insight into its persistence and breakdown

pathways.

Objective: To assess the ability of a microorganism, such as the white-rot fungus Pleurotus

ostreatus, to decolorize and degrade Disperse Orange 3.

Methodology (Adapted from Zhao et al., 2006):[2]

Culture Preparation: Cultivate Pleurotus ostreatus in a suitable liquid medium (e.g., potato

dextrose broth) under optimal temperature and pH conditions until sufficient mycelial

biomass is achieved.

Inoculation: Introduce a known concentration of Disperse Orange 3 into the fungal culture

flasks. A non-inoculated control flask containing the dye and medium should be prepared to

account for any abiotic decolorization.

Incubation: Incubate the flasks under controlled conditions (e.g., 28°C, 150 rpm shaking) for

a specified period (e.g., 10-15 days).

Sample Collection: Periodically withdraw aliquots from the culture medium.

Decolorization Assay: Centrifuge the collected samples to remove mycelia. Measure the

absorbance of the supernatant at the dye's maximum absorption wavelength (λmax ≈ 415-

443 nm) using a UV-Vis spectrophotometer. Calculate the percentage of decolorization

relative to the initial absorbance.

Degradation Analysis (Optional): Analyze the supernatant using techniques like High-

Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry

(GC-MS) to identify any metabolic breakdown products, confirming the biodegradation

process beyond simple color removal.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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